N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide

• IUPAC Name: N-[(6-hydroxynaphthalen-1-yl)carbamothioyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C20H18N2O2S/c1-12-6-7-15(10-13(12)2)19(24)22-20(25)21-18-5-3-4-14-11-16(23)8-9-17(14)18/h3-11,23H,1-2H3,(H2,21,22,24,25)
• InChI Key: CZWBMMDSPWQYCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC3=C2C=CC(=C3)O)C
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide, also known as HN-1, is a synthetic compound with potential applications in scientific research. It belongs to the class of naphthyl-based compounds and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide involves the formation of a covalent bond with the active site of the target enzyme. This covalent bond prevents the enzyme from functioning properly, leading to its inhibition. N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide has been shown to have a high affinity for the active site of acetylcholinesterase, making it a potential therapeutic agent for diseases involving this enzyme.
Biochemical and Physiological Effects
N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide has been shown to have both biochemical and physiological effects. In addition to its inhibitory effects on enzymes, it has been shown to have antioxidant properties and to be able to scavenge free radicals. It has also been shown to have anti-inflammatory effects and to be able to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide in lab experiments is its specificity for certain enzymes. This allows researchers to target specific pathways and processes in the body. However, one limitation is the potential for off-target effects, as N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide may interact with other enzymes or proteins in the body.

Future Directions

There are several potential future directions for N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide research. One area of interest is its potential as a therapeutic agent for Alzheimer's and Parkinson's diseases. Another area of interest is its potential as an insecticide, as it has been shown to have inhibitory effects on certain insect enzymes. Additionally, further research could be done to explore the potential for N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide to interact with other enzymes and proteins in the body, as well as its potential for use in other disease states.

Synthesis Methods

N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide can be synthesized using a multi-step process involving the reaction of 6-hydroxy-1-naphthylamine with carbon disulfide, followed by the reaction with 3,4-dimethylbenzoyl chloride. The resulting product is then purified using column chromatography. The yield of the final product is typically around 50%.

Scientific Research Applications

N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}-3,4-dimethylbenzamide has been studied for its potential applications in scientific research. It has been shown to have inhibitory effects on certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes play important roles in the nervous system, and their inhibition can have therapeutic effects in diseases such as Alzheimer's and Parkinson's.